4-Phenyl-1-prop-2-enoyl-N-[(6S)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]piperidine-4-carboxamide

• IUPAC Name: 4-phenyl-1-prop-2-enoyl-N-[(6S)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H25N3O2S/c1-2-20(26)25-12-10-22(11-13-25,16-6-4-3-5-7-16)21(27)24-17-8-9-18-19(14-17)28-15-23-18/h2-7,15,17H,1,8-14H2,(H,24,27)/t17-/m0/s1
• InChI Key: WLVDTPMZOFAFTC-KRWDZBQOSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)(C2=CC=CC=C2)C(=O)NC3CCC4=C(C3)SC=N4
• Isomeric SMILES: C=CC(=O)N1CCC(CC1)(C2=CC=CC=C2)C(=O)N[C@H]3CCC4=C(C3)SC=N4
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• CAS No.: 2324138-08-9

Description

“4-Phenyl-1-prop-2-enoyl-N-[(6S)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]piperidine-4-carboxamide” is a complex chemical compound. It features a benzene ring bound to a piperidine ring. This structure is the base for a variety of opioids, such as pethidine (meperidine), ketobemidone, alvimopan, loperamide, and diphenoxylate.

Synthesis Analysis

The synthesis of this compound involves the use of specific precursor chemicals. In the illicit manufacture of fentanyl and its analogues, traffickers have adapted their approach to use alternative precursor chemicals. Three of these precursor chemicals, norfentanyl, 4-AP and 1-boc-4-AP, have now been placed under international control.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a benzene ring bound to a piperidine ring. As one of the mono-methylated fentanyl derivatives, it carries an additional methyl group at the 1-position of the ethyl bridge of the phenethyl moiety.

Chemical Reactions Analysis

The metabolism of new fentanyl analogs can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation and O -methylation. Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation.

Safety and Hazards

This compound is related to fentanyl, a major contributing drug to the opioid crisis in North America. More than 105,000 Americans died of drug overdoses in the 12-month period ending in October 2021, with 66 percent of those deaths related to synthetic opioids including fentanyl.